6-bromo-2,3-dihydro-1H-inden-1-ol

• IUPAC Name: 6-bromo-2,3-dihydro-1H-inden-1-ol
• InChI: InChI=1S/C9H9BrO/c10-7-3-1-6-2-4-9(11)8(6)5-7/h1,3,5,9,11H,2,4H2
• InChI Key: DXVPKKRFBPLRRN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2=C(C1O)C=C(C=C2)Br
• Molecular Formula: C9H9BrO
• DSSTOX Substance ID: DTXSID90373053
• Molecular Weight: 213.07 g/mol
• CAS RN: 75476-86-7

Description

6-bromo-2,3-dihydro-1H-inden-1-ol, also known as 6-Bromoindenol, is an organic compound that has been used in scientific research for a variety of purposes. It is a heterocyclic compound containing both a bromine atom and an indenol group, and is a member of the indenol family of compounds. 6-Bromoindenol has been studied for its biochemical and physiological effects, its applications in scientific research, and its ability to be synthesized in the laboratory.

Future Directions

Indene derivatives, including 6-bromo-2,3-dihydro-1H-inden-1-ol, have potential for development as retinoic acid receptor α agonists. This suggests a promising future direction for research and development of this compound.

Mechanism of Action

Target of Action

Similar compounds such as imidazole and indole derivatives have been found to interact with a broad range of targets, including various enzymes and receptors . These interactions can lead to a wide array of biological activities, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities .

Mode of Action

It is likely that the compound interacts with its targets in a manner similar to other indole and imidazole derivatives, leading to changes in cellular processes .

Biochemical Pathways

Given the broad range of biological activities associated with similar compounds, it is likely that multiple pathways are affected .

Pharmacokinetics

The compound is predicted to have high gastrointestinal absorption and is likely to be bbb permeant . The compound’s lipophilicity (Log Po/w) is predicted to be 2.29 (iLOGP), indicating potential for good bioavailability .

Result of Action

Based on the activities of similar compounds, it may have a range of effects, including antimicrobial, anti-inflammatory, antitumor, and other activities .

Action Environment

Like many other compounds, its activity and stability may be influenced by factors such as temperature, ph, and the presence of other substances .

Synthesis routes and methods

Procedure details

To a solution of 6-bromo-1-indanone (prepared as described by Cornelius, Lyndon A. M. and Combs, Donald W. Synth. Commun. (1994), 24(19), 2777-88) (1.4 g, 6.57 mmol) in 20 mL of methanol was added sodium borohydride (0.087 g, 2.3 mmol) over a period of five minutes at room temperature. The reaction mixture was stirred for two hours at room temperature, concentrated under pressure and partitioned between ethyl acetate (50 mL) and 1N HCl (20 mL). The ethyl acetate layer was dried over sodium sulfate and concentrated under reduced pressure to yield the title compound as a solid (1.4 g, 99%). 1H NMR (CDCl3): δ 7.45 (s, 1H), 7.3 (d, 1H), 7.0 (d, 1H), 5.2 (t, 1H), 2.9 (m, 1H), 2.7 (m, 1H), 2.4 (m, 1H), 1.9 (m, 2H).